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Compound of Interest

Compound Name: Chromium chloride

Cat. No.: B8817157

For Researchers, Scientists, and Drug Development Professionals

Chromium (1) chloride, a pivotal compound in various scientific domains, exists in two
common forms: the anhydrous (CrCls) and the hexahydrate (CrClz-6H20). While chemically
related, their distinct physical and chemical properties lend them to specific applications,
particularly within research and drug development. This technical guide provides an in-depth
comparison of these two forms, offering quantitative data, experimental protocols, and visual
workflows to aid in their effective utilization.

Core Properties: A Comparative Analysis

The fundamental differences between anhydrous and hexahydrate chromium (1) chloride are
rooted in their structure and the presence of water of crystallization. The anhydrous form is a
purple solid, while the hexahydrate is a dark green crystalline substance.[1] This seemingly
simple difference in appearance belies significant variations in their solubility, reactivity, and
handling requirements.

Quantitative Data Summary

The following tables summarize the key quantitative properties of both anhydrous and
hexahydrate chromium (lll) chloride, facilitating a direct comparison for experimental design
and material selection.

Table 1: Physical Properties
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Property

Chromium (lll) Chloride
Anhydrous

Chromium (lll) Chloride
Hexahydrate

Molecular Formula CrCI3[2][3] CrCl3-6H20[4]
Molecular Weight 158.36 g/mol [1] 266.45 g/mol
Appearance Purple solid/flakes Dark green crystals
Density 2.87 g/lcm?3 1.76 g/cm3

Melting Point 1152 °C 83 °C

Boiling Point 1300 °C (decomposes) N/A

CAS Number 10025-73-7 10060-12-5

Table 2: Solubility and Stability

Property

Chromium (lll) Chloride
Anhydrous

Chromium (lll) Chloride
Hexahydrate

Solubility in Water

Almost insoluble

58.5 g/100 mL (20 °C)

Solubility in Other Solvents

Insoluble in acetone, diethyl

ether, ethanol

Soluble in ethanol, slightly
soluble in acetone, insoluble in

ether

Hygroscopic Nature

Highly hygroscopic

Deliquescent crystals

Stability

Stable under recommended

storage conditions

Stable, but may be air-

sensitive

Chemical Reactivity and Applications

The difference in water content profoundly impacts the chemical reactivity of the two forms.

Anhydrous CrCls is a Lewis acid and is often used as a precursor in organometallic chemistry

and as a catalyst in organic synthesis. Its insolubility in water can be advantageous in non-

aqueous reaction systems.
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In contrast, the hexahydrate form is readily soluble in water, forming a green solution. This
property makes it suitable for applications in agueous systems, such as in the preparation of
other chromium compounds, as a mordant in the dyeing and tanning industries, and in
electroplating. The hexahydrate exists as different isomers in solution, with the most common
being [CrCl2(H20)4]CI-2H20.

Experimental Protocols
Synthesis of Anhydrous Chromium (lll) Chloride

The synthesis of anhydrous chromium (l11) chloride can be achieved through several methods.
One common laboratory-scale procedure involves the dehydration of the hexahydrate form
using thionyl chloride.

Protocol: Dehydration of Chromium (ll) Chloride Hexahydrate
o Materials: Chromium (IIl) chloride hexahydrate (CrCl3-6H20), thionyl chloride (SOCL2).

e Procedure: a. In a round-bottom flask equipped with a reflux condenser and a drying tube,
add finely pulverized chromium (111) chloride hexahydrate. b. Slowly add an excess of thionyl
chloride to the flask. c. Gently reflux the mixture on a water bath. The reaction is complete
when the evolution of hydrogen chloride and sulfur dioxide gases ceases, and the solid has
turned from green to violet. d. Distill off the excess thionyl chloride. e. Dry the resulting purple
solid under a stream of dry air or under reduced pressure to remove any residual thionyl
chloride.

 Purification: The crude anhydrous chloride can be purified by sublimation in a stream of dry
chlorine gas.
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Workflow for the synthesis of anhydrous CrCls.

Synthesis of Chromium (lll) Chloride Hexahydrate

The hexahydrate form can be prepared by the reaction of a chromium source with hydrochloric

acid.
Protocol: Synthesis from Chromic Anhydride
o Materials: Chromic anhydride (CrOs), distilled water, ethanol, hydrochloric acid (HCI).

e Procedure: a. Dissolve chromic anhydride in water in a reaction vessel. b. Slowly add a small
amount of ethanol to pre-reduce the chromic anhydride. c. A mixture of hydrochloric acid and
the remaining ethanol is then slowly added to the reaction vessel. d. The reaction is allowed
to proceed with stirring for approximately one hour. e. The resulting solution is evaporated
and concentrated. f. The concentrated solution is then cooled to room temperature to allow
for crystallization. g. The crystals of chromium (lll) chloride hexahydrate are collected by

centrifugal separation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8817157#chromium-chloride-anhydrous-vs-
hexahydrate-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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